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Compound of Interest

Compound Name: 2,4-Dichloroquinazoline

Cat. No.: B046505 Get Quote

This guide provides essential safety protocols, personal protective equipment (PPE)

recommendations, and disposal procedures for the handling of 2,4-Dichloroquinazoline in a

laboratory setting. Adherence to these guidelines is critical to ensure the safety of researchers,

scientists, and drug development professionals.

Chemical Identifier:

Name: 2,4-Dichloroquinazoline

CAS Number: 607-68-1

Molecular Formula: C8H4Cl2N2[1][2][3]

Molecular Weight: 199.04 g/mol [1][2]

Hazard Identification and GHS Classification
2,4-Dichloroquinazoline is classified as a hazardous substance. The primary hazards are

summarized below.
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Hazard Class GHS Pictogram Signal Word Hazard Statement

Acute Toxicity, Oral

(Category 4)

GHS07 (Exclamation

Mark)[4]
Warning[4]

H302: Harmful if

swallowed[3][4][5]

Skin

Corrosion/Irritation

(Category 2)

GHS07 (Exclamation

Mark)[4]
Warning[4]

H315: Causes skin

irritation[3][4][5]

Serious Eye

Damage/Eye Irritation

(Category 2A)

GHS07 (Exclamation

Mark)[4]
Warning[4]

H319: Causes serious

eye irritation[3][4][5]

Specific Target Organ

Toxicity — Single

Exposure (Category

3), Respiratory

System

GHS07 (Exclamation

Mark)[4]
Warning[4]

H335: May cause

respiratory irritation[3]

[4][5]

Personal Protective Equipment (PPE)
Strict adherence to PPE guidelines is mandatory when handling 2,4-Dichloroquinazoline.
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Protection Type Specification Rationale

Eye and Face Protection

Tightly fitting safety goggles

with side-shields conforming to

EN 166 (EU) or NIOSH (US)

approved standards. A face

shield may also be necessary.

[1]

To prevent eye contact which

can cause serious irritation.[3]

[5]

Skin Protection

Chemical-resistant, impervious

gloves (e.g., nitrile rubber,

butyl rubber, polychloroprene).

[5] A complete suit protecting

against chemicals or a flame-

retardant lab coat is required.

[1]

To prevent skin contact which

causes irritation.[3][5]

Contaminated clothing must be

removed and washed before

reuse.[1][5]

Respiratory Protection

Use only in a well-ventilated

area or under a chemical fume

hood.[1][5][6] If exposure limits

are exceeded or dust is

generated, a full-face

respirator with an appropriate

particle filter (e.g., P95 or P1)

should be used.[1]

To avoid inhalation of dust or

vapors, which may cause

respiratory irritation.[3][5]

Operational Plan: Step-by-Step Handling Procedure
A systematic approach is crucial for the safe handling of 2,4-Dichloroquinazoline.

Preparation and Engineering Controls:

Work in a designated area with adequate ventilation, preferably within a chemical fume

hood.[1][6][7]

Ensure that an eyewash station and safety shower are readily accessible.[8]

Remove all sources of ignition.[1]
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Keep the container tightly closed when not in use.[1][5][6]

Donning PPE:

Before handling, inspect all PPE for integrity.

Don PPE in the following order: lab coat/suit, gloves, and finally, eye/face protection.

Handling the Compound:

Avoid the formation of dust and aerosols.[1]

Do not eat, drink, or smoke in the handling area.[5]

Wash hands thoroughly with soap and water after handling.[1][5]

Storage:

Store in a cool, dry, and well-ventilated place.[1][5][6]

Keep the container tightly closed and store locked up.[1][5][6]

Store away from incompatible materials such as strong oxidizing agents.[2]

Emergency and First-Aid Procedures
Immediate and appropriate response to exposure is critical.
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Exposure Route First-Aid Measures

Inhalation

Move the person to fresh air. If breathing is

difficult, give oxygen. If not breathing, give

artificial respiration. Seek immediate medical

attention.[1][5]

Skin Contact

Immediately take off all contaminated clothing.

Wash the affected area with plenty of soap and

water. If skin irritation occurs, seek medical

advice.[1][5][9]

Eye Contact

Rinse cautiously with water for at least 15

minutes. Remove contact lenses, if present and

easy to do. Continue rinsing. Seek immediate

medical attention.[1][5][10]

Ingestion

Do NOT induce vomiting. Rinse mouth with

water. Never give anything by mouth to an

unconscious person. Call a POISON CENTER

or doctor immediately.[1][5]

Spill and Disposal Plan
Proper containment and disposal are essential to prevent environmental contamination and

further exposure.

Spill Response:

Evacuate: Clear the area of all personnel and move upwind.[5]

Control: Prevent further spillage or leakage if it is safe to do so.[1] Avoid generating dust.[5]

Containment: Use dry clean-up procedures. Do not use air hoses.[5] Sweep or shovel the

material into a suitable, sealed, and labeled container for disposal.[5]

Decontamination: Clean the spill area thoroughly.

Waste Disposal:
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Dispose of 2,4-Dichloroquinazoline and any contaminated materials through a licensed

professional waste disposal company.[1]

Disposal methods may include controlled incineration with flue gas scrubbing.[1]

Do not discharge into sewer systems or the environment.[1]

Contaminated packaging should be triple-rinsed (or equivalent) and offered for recycling or

reconditioning, or disposed of as hazardous waste.[1]

Handling Workflow
Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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Email: info@benchchem.com
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